3-(4-Fluoro-benzyl)-furo[3,4-b]pyridine-5,7-dione

• Molecular Formula: C14H8FNO3
• Molecular Weight: 257.22 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methyl]furo[3,4-b]pyridine-5,7-dione
• InChI: InChI=1S/C14H8FNO3/c15-10-3-1-8(2-4-10)5-9-6-11-12(16-7-9)14(18)19-13(11)17/h1-4,6-7H,5H2
• InChI Key: SREMTFHIVLHJMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC3=C(C(=O)OC3=O)N=C2)F

Description

3-(4-Fluoro-benzyl)-furo[3,4-b]pyridine-5,7-dione is a useful research compound. Its molecular formula is C14H8FNO3 and its molecular weight is 257.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(4-fluorobenzyl)-2,3-pyridinedicarboxylic acid (25.3 g, 92 mmol) and Ac2O (200 mL) was stirred for 3 h at 120° C. The reaction mixture was concentrated in vacuo, dissolved in toluene (200 mL) and re-concentrated in vacuo again to give 5-(4-fluorobenzyl)-2,3-pyridinedicarboxylic anhydride. This material was dissolved in EtOH (200 mL) and the mixture was heated at reflux for 3 h and then stored at rt overnight. The reaction mixture was concentrated in vacuo, dissolved in toluene and concentrated again to afford the product as the major isomer. This material contained ca. 30% of the corresponding 3-ethyl ester 2-carboxylic acid isomer. Major isomer: 1H NMR (d6-DMSO) δ 13.5 (1H, br), 8.67 (1H, d, J=2 Hz), 8.06 (1H, d, J=2 Hz), 7.31 (2H, dd, J˜9, 6 Hz), 7.11 (2H, t, J˜9 Hz), 4.25 (2H, q, J=7 Hz), 1.24 (3H, t, J=7 Hz); ES+ MS: 304 (M+H+, 80), 326 (M+Na+, 30).